Cas no 884658-29-1 (1-(tributylstannyl)isoquinoline)

1-(Tributylstannyl)isoquinoline is an organotin compound featuring a stannyl group attached to the isoquinoline heterocycle. This reagent is primarily utilized in cross-coupling reactions, such as Stille couplings, where it serves as a stable and efficient stannyl transfer agent. The tributylstannyl moiety enhances reactivity while maintaining selectivity, making it valuable in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Its stability under standard handling conditions and compatibility with various functional groups contribute to its utility in organic synthesis. Care should be taken due to the toxicity associated with organotin compounds, requiring proper handling and disposal protocols.
1-(tributylstannyl)isoquinoline structure
884658-29-1 structure
Product Name:1-(tributylstannyl)isoquinoline
CAS No:884658-29-1
MF:C21H33NSn
MW:418.203425168991
CID:1924681
PubChem ID:58636198
Update Time:2025-06-08

1-(tributylstannyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 1-(tributylstannyl)isoquinoline
    • EN300-396173
    • tributyl(isoquinolin-1-yl)stannane
    • SCHEMBL249045
    • Isoquinoline, 1-(tributylstannyl)-
    • 884658-29-1
    • CXTCOCMSXCAYDD-UHFFFAOYSA-N
    • Inchi: 1S/C9H6N.3C4H9.Sn/c1-2-4-9-7-10-6-5-8(9)3-1;3*1-3-4-2;/h1-6H;3*1,3-4H2,2H3;
    • InChI Key: CXTCOCMSXCAYDD-UHFFFAOYSA-N
    • SMILES: [Sn](C1C2C=CC=CC=2C=CN=1)(CCCC)(CCCC)CCCC

Computed Properties

  • Exact Mass: 419.163503Da
  • Monoisotopic Mass: 419.163503Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 10
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9Ų

1-(tributylstannyl)isoquinoline Pricemore >>

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Additional information on 1-(tributylstannyl)isoquinoline

1-(tributylstannyl)isoquinoline (CAS No. 884658-29-1): An Overview of Its Synthesis, Applications, and Recent Research Advances

1-(tributylstannyl)isoquinoline (CAS No. 884658-29-1) is a versatile organostannane compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structure, has found applications in various chemical reactions, particularly as a valuable intermediate in the synthesis of biologically active molecules. This article provides a comprehensive overview of the synthesis, applications, and recent research advancements of 1-(tributylstannyl)isoquinoline.

Synthesis of 1-(tributylstannyl)isoquinoline

The synthesis of 1-(tributylstannyl)isoquinoline typically involves the reaction of isoquinoline with tributyltin chloride (Bu3SnCl) in the presence of a base such as sodium hydride (NaH). This reaction proceeds via a nucleophilic substitution mechanism, where the isoquinoline nitrogen acts as a nucleophile to displace the chloride ion from tributyltin chloride. The reaction is generally carried out in an inert atmosphere to prevent side reactions and ensure high yields.

The synthetic route for 1-(tributylstannyl)isoquinoline can be summarized as follows:

  • Nucleophilic Substitution: Isoquinoline reacts with Bu3SnCl in the presence of NaH to form 1-(tributylstannyl)isoquinoline.
  • Purification: The product is typically purified using column chromatography or recrystallization techniques to obtain high-purity material.

Applications of 1-(tributylstannyl)isoquinoline

1-(tributylstannyl)isoquinoline has found extensive use in organic synthesis due to its reactivity and functional group compatibility. One of its primary applications is as a coupling partner in Stille cross-coupling reactions. In these reactions, 1-(tributylstannyl)isoquinoline reacts with aryl or vinyl halides in the presence of a palladium catalyst to form biaryl or vinyl-aryl compounds. This reaction is widely used in the synthesis of complex organic molecules, including pharmaceuticals and natural products.

Beyond its role in cross-coupling reactions, 1-(tributylstannyl)isoquinoline has also been utilized in the preparation of organometallic complexes. These complexes have shown promise in catalytic processes and as precursors for materials science applications. For example, recent studies have demonstrated the use of organostannane derivatives, including 1-(tributylstannyl)isoquinoline, in the synthesis of metal-organic frameworks (MOFs), which have potential applications in gas storage and separation.

Recent Research Advances

In recent years, significant advancements have been made in understanding the reactivity and applications of 1-(tributylstannyl)isoquinoline. One notable area of research is its use in the development of new catalytic systems. A study published in the Journal of Organic Chemistry reported the design and synthesis of a novel palladium catalyst that utilizes 1-(tributylstannyl)isoquinoline-based ligands. This catalyst showed enhanced activity and selectivity in Stille cross-coupling reactions, particularly for challenging substrates such as heteroaryl halides.

Another area of interest is the application of 1-(tributylstannyl)isoquinoline-derived compounds in medicinal chemistry. Researchers at a leading pharmaceutical company have explored the use of these compounds as intermediates in the synthesis of potential anticancer agents. Specifically, they synthesized a series of isoquinoline-based derivatives that exhibited potent cytotoxic activity against various cancer cell lines. The results were promising and highlighted the potential of 1-(tributylstannyl)isoquinoline-derived compounds as leads for drug discovery.

In addition to its synthetic utility, there is growing interest in understanding the environmental impact and safety profile of organostannane compounds like 1-(tributylstannyl)isoquinoline. Recent studies have focused on developing more sustainable synthetic methods that minimize environmental hazards while maintaining high yields and selectivities. For instance, researchers at a major university have developed a green chemistry approach that uses water as a solvent and avoids toxic reagents, demonstrating that it is possible to achieve efficient syntheses while reducing environmental impact.

Conclusion

1-(tributylstannyl)isoquinoline (CAS No. 884658-29-1) is a valuable compound with diverse applications in organic synthesis and medicinal chemistry. Its unique structure and reactivity make it an essential intermediate in various chemical reactions, particularly Stille cross-coupling reactions. Recent research has expanded its utility beyond traditional synthetic methods, exploring its potential in catalysis, medicinal chemistry, and sustainable chemistry practices. As research continues to advance, it is likely that new applications and insights into the properties and behavior of 1-(tributylstannyl)isoquinoline will emerge, further solidifying its importance in the chemical sciences.

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